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Compound of Interest

Compound Name: Amino-PEG20-acid

Cat. No.: B1192109 Get Quote

Essential Safety and Handling Guide for Amino-
PEG20-acid
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Amino-PEG20-acid. The following procedures are

designed to ensure safe operational handling and disposal, fostering a secure laboratory

environment.

Hazard Identification and Classification
Amino-PEG20-acid is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[1]

Signal Word: Not specified in the available data.

Hazard Statements:

H302: Harmful if swallowed.[1]

H410: Very toxic to aquatic life with long lasting effects.[1]
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Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.

P273: Avoid release to the environment.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.

P391: Collect spillage.

P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used

when handling Amino-PEG20-acid.

Body Part PPE Item Specification/Standard

Eyes
Safety Glasses with Side

Shields or Goggles
ANSI Z87.1 compliant

Hands Chemical-resistant gloves
Nitrile or neoprene gloves are

suitable. Inspect before use.

Body Laboratory Coat
Standard lab coat to be worn

at all times.

Respiratory Use in a well-ventilated area

A fume hood is recommended,

especially when handling

powders to avoid dust and

aerosol formation.

Operational and Disposal Plans
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Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container in a cool, well-ventilated area, away from direct sunlight and sources of

ignition.

The recommended storage temperature is -20°C for the powder form or -80°C when in

solvent.

Keep the container tightly sealed.

Handling and Use:

Ensure a safety shower and eyewash station are readily accessible.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

dust or aerosols.

Wear the appropriate PPE as detailed in the table above.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the handling area.

After handling, wash hands and any exposed skin thoroughly.

First Aid Measures:

If Swallowed: Call a poison center or doctor immediately if you feel unwell. Rinse mouth.

If on Skin: Rinse skin with plenty of water. Remove contaminated clothing.

If in Eyes: Remove contact lenses if present. Flush eyes immediately with large amounts of

water. Seek medical attention.

If Inhaled: Move to fresh air.

Disposal Plan:
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All waste containing Amino-PEG20-acid must be considered hazardous waste.

Collect all solid and liquid waste in designated, sealed, and properly labeled containers.

Due to its high aquatic toxicity, do not allow the substance or its containers to enter drains or

waterways.

Dispose of the waste through an approved waste disposal company, following all local, state,

and federal regulations.

Collect any spillage and dispose of it as hazardous waste.

Chemical and Physical Properties
Property Value

Molecular Formula C43H87NO22

Molecular Weight 970.15 g/mol

CAS Number Not available in the provided search results.
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Workflow for Handling Amino-PEG20-acid

Preparation

Handling

Cleanup and Disposal

Don PPE:
Lab Coat, Gloves,

Safety Glasses

Prepare Work Area:
Ensure fume hood is operational

Retrieve Amino-PEG20-acid
from -20°C storage

Proceed to handling

Weigh/measure required amount
inside fume hood

Perform experimental procedure

Decontaminate work surfaces

Experiment complete

Segregate and label all
hazardous waste

Dispose of waste via
approved channels

Doff PPE and wash hands

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Amino-PEG20-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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